Cas no 351-95-1 (N-(4-Fluorophenyl)glycine)

• Product Name: N-(4-Fluorophenyl)glycine
• CAS No: 351-95-1
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD02255629
• CID: 293817
• PubChem ID: 1133296
• Update Time: 2025-05-23

N-(4-Fluorophenyl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-((4-Fluorophenyl)amino)acetic acid
• N-(4-Fluorophenyl)glycine
• 2-(4-fluoroanilino)acetic acid
• Glycine,N-(4-fluorophenyl)-
• (4-FLUOROANILINO)ACETIC ACID
• (4-fluorophenylamino)-acetic acid
• (S)-(4-Fluorophenyl)-glycine
• 4-fluoro-D-phenylglycine
• 4-fluorophenylglycine
• DL-4-Fluorophenylglycine
• Glycine,N-(4-fluorophenyl)
• N-(4-fluorophenyl)glycine(SALTDATA: FREE)
• N-(4-Fluor-phenyl)-glycin
• p-fluorophenylglycine
• N-(p-Fluorophenyl)glycine
• (4-Fluoro-phenylamino)-acetic acid
• (4-fluorophenylamino)acetic acid
• 2-[(4-fluorophenyl)amino]acetic Acid
• 4-fluorophenyglycine
• PubChem20743
• Glycine, N-(4-fluorophenyl)-
• ZFIMCCCQJDZLCT-UHFFFAOYSA-N
• SP370
• STL411941
• 4354AB
• AK
• DTXSID60360672
• 351-95-1
• F0960
• AM82675
• A874724
• EN300-144348
• AS-10888
• N-(4-Fluorophenyl)glycine (Ph(4-F)-Gly-OH)
• AKOS000101435
• CS1182
• 2-((4-Fluorophenyl)amino)aceticacid
• SCHEMBL186867
• NS00040836
• CS-0118637
• MFCD02255629
• ALBB-027319
• [(4-FLUOROPHENYL)AMINO]ACETIC ACID

• MDL： MFCD02255629
• Inchi： 1S/C8H8FNO2/c9-6-1-3-7(4-2-6)10-5-8(11)12/h1-4,10H,5H2,(H,11,12)
• InChI Key： ZFIMCCCQJDZLCT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NCC(=O)O

Computed Properties

• Exact Mass: 169.05400
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.361
• Melting Point: 138°C(lit.)
• PSA: 49.33000
• LogP: 1.39520

N-(4-Fluorophenyl)glycine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-(4-Fluorophenyl)glycine

Comprehensive Overview of N-(4-Fluorophenyl)glycine (CAS No. 351-95-1): Properties, Applications, and Industry Insights

N-(4-Fluorophenyl)glycine (CAS No. 351-95-1), a specialized organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This fluorinated glycine derivative features a phenyl ring substituted with a fluorine atom at the para position, enhancing its reactivity and bioavailability. Researchers frequently explore its role as a key intermediate in synthesizing bioactive molecules, particularly in drug discovery programs targeting neurological and metabolic disorders.

The growing demand for fluorinated compounds in modern medicine has propelled interest in N-(4-Fluorophenyl)glycine. Its CAS No. 351-95-1 serves as a critical identifier for regulatory compliance and patent documentation. Industry professionals often search for "N-(4-Fluorophenyl)glycine synthesis" or "351-95-1 applications," reflecting its relevance in peptide chemistry and small-molecule drug development. Recent studies highlight its potential in creating enzyme inhibitors, with particular focus on its chiral purity for asymmetric synthesis.

From a technical perspective, N-(4-Fluorophenyl)glycine exhibits remarkable stability under physiological conditions, making it suitable for prodrug formulations. Analytical chemists emphasize its characterization via HPLC-MS and NMR spectroscopy, with the fluorine atom providing distinct spectral signatures. Environmental scientists also investigate its biodegradation pathways, addressing concerns about sustainable chemistry practices—a hot topic in ESG-focused research.

The compound's structure-activity relationship (SAR) has become a focal point for computational chemists employing AI-driven molecular modeling. Searches for "fluorophenyl glycine derivatives" and "CAS 351-95-1 solubility" frequently appear in scientific databases, underscoring its versatility. Notably, its logP value and hydrogen bonding capacity make it valuable for optimizing blood-brain barrier permeability in CNS drug candidates.

Manufacturers of N-(4-Fluorophenyl)glycine adhere to strict GMP guidelines to ensure batch-to-batch consistency, with purity levels typically exceeding 98%. The compound's crystallization behavior and polymorphic forms are actively studied to improve formulation stability. Recent patent filings reveal innovative applications in bioconjugation techniques, particularly for antibody-drug conjugates (ADCs) in oncology research.

Emerging trends show increased interest in continuous flow chemistry approaches for synthesizing 351-95-1, reducing solvent waste and improving yield. The compound's regioselective reactivity also makes it valuable for constructing heterocyclic scaffolds prevalent in kinase inhibitors. Analytical method development for trace impurity detection remains a priority for quality control laboratories handling this material.

In conclusion, N-(4-Fluorophenyl)glycine (CAS No. 351-95-1) represents a multifaceted building block with expanding applications across life sciences. Its combination of fluorine chemistry and amino acid functionality continues to inspire innovations in medicinal chemistry, material science, and green synthesis methodologies.